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Compound of Interest

Compound Name: Epiblastin A

Cat. No.: B15541164

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epiblastin A is a potent and selective ATP-competitive inhibitor of Casein Kinase 1 (CK1)
isoforms a, &, and €.[1][2][3] It plays a crucial role in stem cell research, particularly in the
reprogramming of epiblast stem cells (EpiSCs) into embryonic stem cells (ESCs).[1][4][5]
Proper preparation of a stable stock solution is critical for ensuring experimental reproducibility
and accuracy. This document provides a detailed protocol for the preparation, storage, and
handling of Epiblastin A stock solutions in Dimethyl Sulfoxide (DMSO).

Chemical Properties and Quantitative Data

A summary of the key chemical and physical properties of Epiblastin A is provided in the table
below for easy reference. This data is essential for calculating the required mass for stock
solution preparation and for understanding its stability.
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Property Value Source
Molecular Weight 287.71 g/mol [2]
Molecular Formula C12H10CIN~ [1]

CAS Number 16470-02-3 [1]
Purity =298% [1]
Appearance ;Jg:lf;t yellow to green-yellow oll6]
Solubility in DMSO Up to 20 mM (4.55 mg/mL) [21[7]
Storage (Powder) -20°C for up to 3 years [21[7]
Storage (Stock Solution in -80°C for up to 6 months; 1]
DMSO) -20°C for up to 1 month

Mechanism of Action: Inhibition of Casein Kinase 1

Epiblastin A functions as an inhibitor of Casein Kinase 1 (CK1), a family of serine/threonine
kinases involved in various cellular processes, including Wnt signaling, circadian rhythms, and
cell differentiation. By inhibiting CK1, Epiblastin A can modulate these pathways. For instance,
its ability to induce the reprogramming of EpiSCs to a naive pluripotent state is attributed to its
inhibitory effect on CK1.[4][5]
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Caption: Inhibition of CK1 by Epiblastin A in the Wnt signaling pathway.

Experimental Protocol: Preparing a 10 mM
Epiblastin A Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Epiblastin A in DMSO.
Adjust the mass of Epiblastin A and the volume of DMSO as needed for different desired
concentrations.

Materials:

» Epiblastin A powder (purity 298%)

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o \Vortex mixer

o Pipettors and sterile pipette tips

Procedure:

» Pre-weighing Preparations:

o Allow the vial of Epiblastin A powder to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Ensure all equipment, including spatulas and weighing paper, are clean and dry.
e Calculating the Required Mass of Epiblastin A:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:
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= Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
= For 1 mL of a 10 mM stock solution:

» Mass (mg) = 10 mmol/L x 0.001 L x 287.71 g/mol = 2.8771 mg

o Carefully weigh out the calculated amount of Epiblastin A powder using an analytical
balance.

» Dissolving Epiblastin A in DMSO:
o Transfer the weighed Epiblastin A powder into a sterile microcentrifuge tube or cryovial.

o Add the desired volume of anhydrous DMSO to the tube. For the example above, add 1
mL of DMSO.

o To aid dissolution, vortex the solution gently. If necessary, brief warming in a water bath
(up to 60°C) and sonication can be applied.[2][3][7] It is crucial to use newly opened or
anhydrous DMSO as hygroscopic DMSO can significantly impact solubility.[2][7]

e Ensuring Complete Dissolution:

o Visually inspect the solution to ensure that all the Epiblastin A powder has completely
dissolved and the solution is clear.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
cryovials.[2]

o For long-term storage (up to 6 months), store the aliquots at -80°C.[2][7]
o For short-term storage (up to 1 month), aliquots can be stored at -20°C.[2][7]

e Labeling:
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o Clearly label each aliquot with the name of the compound (Epiblastin A), the
concentration (10 mM), the solvent (DMSO), the date of preparation, and the initials of the

preparer.

Experimental Workflow for Stock Solution
Preparation

The following diagram illustrates the key steps in the preparation of the Epiblastin A stock

solution.
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Caption: Workflow for preparing Epiblastin A stock solution in DMSO.
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Safety Precautions

+ Handle Epiblastin A powder in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.
Avoid direct contact.

o Consult the Safety Data Sheet (SDS) for Epiblastin A and DMSO for complete safety
information.

By following these guidelines, researchers can prepare stable and reliable stock solutions of
Epiblastin A for use in a variety of experimental applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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